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Compound of Interest

Compound Name: 2,4,5-Trimethylbenzo[d]thiazole

Cat. No.: B1521107

Physical Properties of 2,4,5-
Trimethylbenzo[d]thiazole: An In-depth
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trimethylbenzo[d]thiazole is a substituted benzothiazole derivative. The benzothiazole
core is a prominent heterocyclic scaffold in medicinal chemistry, known to exhibit a wide range
of biological activities. Understanding the fundamental physical properties of its derivatives,
such as melting and boiling points, is crucial for their synthesis, purification, formulation, and
overall drug development process. This technical guide aims to provide a comprehensive
overview of the available data on the physical properties of 2,4,5-Trimethylbenzo[d]thiazole.

Data Presentation

A thorough search of scientific literature and chemical databases has been conducted to collate
the physical properties of 2,4,5-Trimethylbenzo[d]thiazole. However, specific experimental
data for the melting and boiling points of this particular compound are not readily available in
the public domain.
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It is imperative to distinguish 2,4,5-Trimethylbenzo[d]thiazole from the structurally different,
non-fused heterocyclic compound, 2,4,5-trimethylthiazole. The latter has the following reported
physical properties:

Physical Property Value Conditions

Boiling Point 165 - 167 °C @ 717 mmHg[1]
Boiling Point 166-167 °C @ 717 mmHg[2]
Boiling Point 166.00 to 167.00 °C @ 717.50 mm Hg[3][4]
Boiling Point 65.00 to 67.00 °C @ 20.00 mm Hg[3]
Boiling Point 65 - 67 °C @ 20mm Hg[5]

Note: The presence of the fused benzene ring in 2,4,5-Trimethylbenzo[d]thiazole is expected
to significantly influence its physical properties, leading to a higher melting point and boiling
point compared to 2,4,5-trimethylthiazole due to increased molecular weight and intermolecular
forces.

Experimental Protocols

As no specific experimental data for the melting and boiling points of 2,4,5-
Trimethylbenzo[d]thiazole were found, this section outlines general methodologies that can
be employed for their determination.

Melting Point Determination

A standard method for determining the melting point of a solid crystalline compound is using a
melting point apparatus.

Workflow for Melting Point Determination
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Sample Preparation

Gry the purified crystalline sample of 2,4,5-Trimethylbenzo[d]thiazole)

Ginely powder the sample}

Gack the powdered sample into a capillary tube to a height of 2-3 mm}
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Measurement

y

E’Iace the capillary tube in the heating block of the melting point apparatus]

Geat the block at a controlled rate]

CObserve the sample through the magnifying Iens]
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Data Avnalysis

Gecord the temperature at which the first drop of liquid appears (onset of meltingD
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Geport the melting point as a range from the onset to the completion temperatura
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Caption: Workflow for Melting Point Determination.
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Boiling Point Determination

For a liquid sample, the boiling point can be determined using distillation or by using a

specialized apparatus.

Logical Flow for Boiling Point Determination

Is the sample a liquid at room temperature?

Perform micro-distillation under controlled pressure.

Record the steady temperature of the vapor during distillation.

Click to download full resolution via product page

Caption: Logical Flow for Boiling Point Determination.

Conclusion

While specific experimental data for the melting and boiling points of 2,4,5-
Trimethylbenzo[d]thiazole are not currently available in surveyed literature, this guide
provides the foundational knowledge for approaching their experimental determination. The
provided methodologies for melting and boiling point determination serve as a starting point for
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researchers working with this and similar novel compounds. The generation of such
fundamental physical data is a critical step in advancing the study and potential applications of
2,4,5-Trimethylbenzo[d]thiazole in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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